Cas no 577777-20-9 (tert-butyl N-(azetidin-3-yl)-N-methylcarbamate)
Tert-butyl N-(azetidin-3-yl)-N-methylcarbamate is a versatile intermediate in organic synthesis, particularly valuable for the preparation of pharmaceuticals and bioactive compounds. Its structure features a tert-butyloxycarbonyl (Boc) protecting group, which enhances stability and facilitates selective deprotection under mild acidic conditions. The azetidine ring provides a constrained scaffold, improving binding affinity in medicinal chemistry applications. The N-methyl substitution further diversifies its reactivity, enabling tailored modifications. This compound is particularly advantageous for peptide coupling and heterocyclic synthesis, offering high purity and consistent performance. Its robust synthetic utility makes it a preferred choice for researchers developing novel therapeutic agents and complex molecular architectures.
577777-20-9 structure
Product Name:tert-butyl N-(azetidin-3-yl)-N-methylcarbamate
CAS No:577777-20-9
MF:C9H18N2O2
MW:186.251422405243
MDL:MFCD12963843
CID:820635
PubChem ID:23033645
Update Time:2025-10-29
tert-butyl N-(azetidin-3-yl)-N-methylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- 3-Boc-3-Methylaminoazetidine HCL
- 3-Boc-3-(methylamino)azetidine hydrochloride
- 3-boc-3-methlaminoazatidine
- 3-Boc-3-methylamino azetidine hydrochloride
- 3-BOC-3-METHYLAMINOAZATIDINE
- Azetidin-3-ylmethyl-carbamic acid tert-butyl ester
- Carbamic acid, 3-azetidinylmethyl-, 1,1-dimethylethyl ester
- Carbamic acid, N-3-azetidinyl-N-methyl-, 1,1-dimethylethyl ester
- tert-butyl azetidin-3-yl(methyl)carbamate hydrochloride
- tert-butyl N-(azetidin-3-yl)-N-methylcarbamate
- tert-Butyl N-(azetidin-3-yl)-N-methyl-carbamate
- GS-6126
- CS-W016893
- 3-[(tert-butoxycarbonyl)(methyl)amino]azetidine
- AM1089
- BCP07167
- SCHEMBL785468
- 3-Boc-3-(methylamino)azetidine hydrochloride, 95%
- A831601
- 3-Boc-3-methylaminoazetidine
- AKOS006283981
- 3-(N-tert-butoxycarbonyl-N-methylamino)azetidine
- azetidin-3-yl(neopentyl)carbamate;3-(Boc-Aminomethyl)azetidine
- SY018106
- tert-butyl azetidin-3-yl(methyl)carbamate
- FT-0683041
- 3-Boc-3-methylaminoazatidine, AldrichCPR
- 3-(Boc-methylamino)azetidine
- 3-(N-Boc-N-methylamino)azetidine
- 3-[Boc-(methylamino)]azetidine
- AZETIDIN-3-YL-METHYL-CARBAMIC ACID TERT-BUTYL ESTER
- tert-butylazetidin-3-yl(methyl)carbamate
- BB 0261371
- TERT-BUTYL 3-AZETIDINYLMETHYLCARBAMATE HYDROCHLORIDE
- SB10614
- LHUFQYUQIUJJIB-UHFFFAOYSA-N
- 577777-20-9
- 3-(N-BOC-N-METHYLAMINO)-AZETIDINE
- tert-butyl azetidin-3-yl-methylcarbamate
- MFCD08061963
- EN300-624178
- DTXSID70629929
- N-(3-azetidinyl)-N-methylcarbamic acid tert-butyl ester
-
- MDL： MFCD12963843
- Inchi： 1S/C9H18N2O2/c1-9(2,3)13-8(12)11(4)7-5-10-6-7/h7,10H,5-6H2,1-4H3
- InChI Key： LHUFQYUQIUJJIB-UHFFFAOYSA-N
- SMILES： O(C(N(C)C1CNC1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 186.13700
- Monoisotopic Mass: 186.137
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.6A^2
- XLogP3: 0.5
Experimental Properties
- Color/Form: White to Yellow Solid
- Density: 1.018
- Boiling Point: 285.5 °C at 760 mmHg
- Flash Point: 126.5 °C
- Water Partition Coefficient: Soluble in water. (5 g/100ml)
- PSA: 41.57000
- LogP: 1.15390
tert-butyl N-(azetidin-3-yl)-N-methylcarbamate Security Information
- Signal Word：Warning
- Hazard Statement： H302;H315;H319;H335
- Warning Statement： P261;P305+P351+P338
- HazardClass：IRRITANT
- Storage Condition：2-8 °C
tert-butyl N-(azetidin-3-yl)-N-methylcarbamate Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
tert-butyl N-(azetidin-3-yl)-N-methylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | 52564-0.25/G |
3-(N-BOC-N-METHYLAMINO)-AZETIDINE |
577777-20-9 | 97% | 0.25g |
$120 | 2023-09-17 | |
| AstaTech | 52564-1/G |
3-(N-BOC-N-METHYLAMINO)-AZETIDINE |
577777-20-9 | 97% | 1g |
$300 | 2023-09-17 | |
| AstaTech | 52564-5/G |
3-(N-BOC-N-METHYLAMINO)-AZETIDINE |
577777-20-9 | 97% | 5g |
$900 | 2023-09-17 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB17244-0.1g |
tert-butyl N-(azetidin-3-yl)-N-methylcarbamate |
577777-20-9 | 97% | 0.1g |
1327.00 | 2021-06-01 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB17244-0.25g |
tert-butyl N-(azetidin-3-yl)-N-methylcarbamate |
577777-20-9 | 97% | 0.25g |
1772.00 | 2021-06-01 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB17244-1g |
tert-butyl N-(azetidin-3-yl)-N-methylcarbamate |
577777-20-9 | 97% | 1g |
4425.00 | 2021-06-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IA287-1g |
tert-butyl N-(azetidin-3-yl)-N-methylcarbamate |
577777-20-9 | 97% | 1g |
865.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IA287-5g |
tert-butyl N-(azetidin-3-yl)-N-methylcarbamate |
577777-20-9 | 97% | 5g |
2971.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IA287-200mg |
tert-butyl N-(azetidin-3-yl)-N-methylcarbamate |
577777-20-9 | 97% | 200mg |
250.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IA287-50mg |
tert-butyl N-(azetidin-3-yl)-N-methylcarbamate |
577777-20-9 | 97% | 50mg |
111.0CNY | 2021-07-14 |
tert-butyl N-(azetidin-3-yl)-N-methylcarbamate Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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